FzM1
FzM1
Wnt signaling proteins are small secreted proteins that are active in embryonic development, tissue homeostasis, and tumorigenesis. Wnt proteins initiate cell signaling by binding Frizzled (Fz) receptors, a family of G protein-coupled receptors. FzM1 is an allosteric ligand of Fz4.4 At 10 µM, it inhibits nuclear translocation of β-catenin in U87MG glioma cells treated with lithium chloride, a GSK3 inhibitor that enhances the Wnt canonical signaling pathway. FzM1 impairs the ability of U87MG cells to form neurospheres in culture and stimulates the differentiation of Caco-2 epithelial colorectal adenocarcinoma cells.
FzM1 is the first allosteric ligand of Frizzled4, a member of the Fzd family of Wnt receptors. It acts by specifically signaling downstream of Wnt5a to promote dendrite branching and growth.
FzM1 is the first allosteric ligand of Frizzled4, a member of the Fzd family of Wnt receptors. It acts by specifically signaling downstream of Wnt5a to promote dendrite branching and growth.
Brand Name:
Vulcanchem
CAS No.:
1680196-54-6
VCID:
VC0528595
InChI:
InChI=1S/C21H16N2O2S/c24-19-12-16(20-6-3-9-26-20)11-18(13-19)23-21(25)22-17-8-7-14-4-1-2-5-15(14)10-17/h1-13,24H,(H2,22,23,25)
SMILES:
C1=CC=C2C=C(C=CC2=C1)NC(=O)NC3=CC(=CC(=C3)C4=CC=CS4)O
Molecular Formula:
C21H16N2O2S
Molecular Weight:
360.43
FzM1
CAS No.: 1680196-54-6
Cat. No.: VC0528595
Molecular Formula: C21H16N2O2S
Molecular Weight: 360.43
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Wnt signaling proteins are small secreted proteins that are active in embryonic development, tissue homeostasis, and tumorigenesis. Wnt proteins initiate cell signaling by binding Frizzled (Fz) receptors, a family of G protein-coupled receptors. FzM1 is an allosteric ligand of Fz4.4 At 10 µM, it inhibits nuclear translocation of β-catenin in U87MG glioma cells treated with lithium chloride, a GSK3 inhibitor that enhances the Wnt canonical signaling pathway. FzM1 impairs the ability of U87MG cells to form neurospheres in culture and stimulates the differentiation of Caco-2 epithelial colorectal adenocarcinoma cells. FzM1 is the first allosteric ligand of Frizzled4, a member of the Fzd family of Wnt receptors. It acts by specifically signaling downstream of Wnt5a to promote dendrite branching and growth. |
|---|---|
| CAS No. | 1680196-54-6 |
| Molecular Formula | C21H16N2O2S |
| Molecular Weight | 360.43 |
| IUPAC Name | 1-(3-hydroxy-5-thiophen-2-ylphenyl)-3-naphthalen-2-ylurea |
| Standard InChI | InChI=1S/C21H16N2O2S/c24-19-12-16(20-6-3-9-26-20)11-18(13-19)23-21(25)22-17-8-7-14-4-1-2-5-15(14)10-17/h1-13,24H,(H2,22,23,25) |
| Standard InChI Key | OBTSACXGWYGCPK-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C=CC2=C1)NC(=O)NC3=CC(=CC(=C3)C4=CC=CS4)O |
| Appearance | Solid powder |
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